Cas no 1781081-28-4 ((3-ethoxyoxolan-3-yl)methyl(methyl)amine)
1781081-28-4 structure
Product Name:(3-ethoxyoxolan-3-yl)methyl(methyl)amine
CAS No:1781081-28-4
MF:C8H17NO2
MW:159.2260825634
CID:5738703
PubChem ID:105431249
Update Time:2023-11-24
(3-ethoxyoxolan-3-yl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1781081-28-4
- EN300-1143978
- [(3-Ethoxyoxolan-3-yl)methyl](methyl)amine
- 1-(3-ethoxyoxolan-3-yl)-N-methylmethanamine
- 3-Furanmethanamine, 3-ethoxytetrahydro-N-methyl-
- (3-ethoxyoxolan-3-yl)methyl(methyl)amine
-
- Inchi： 1S/C8H17NO2/c1-3-11-8(6-9-2)4-5-10-7-8/h9H,3-7H2,1-2H3
- InChI Key： MDZSHXHDKFLWOP-UHFFFAOYSA-N
- SMILES： O1CCC(CNC)(C1)OCC
Computed Properties
- Exact Mass: 159.125928785g/mol
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Boiling Point: 207.3±20.0 °C(Predicted)
- pka: 10.22±0.10(Predicted)
(3-ethoxyoxolan-3-yl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143978-0.05g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 0.05g |
$243.0 | 2023-10-26 | |
| Enamine | EN300-1143978-0.1g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 0.1g |
$362.0 | 2023-10-26 | |
| Enamine | EN300-1143978-0.25g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 0.25g |
$516.0 | 2023-10-26 | |
| Enamine | EN300-1143978-0.5g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 0.5g |
$813.0 | 2023-10-26 | |
| Enamine | EN300-1143978-1.0g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 1g |
$1043.0 | 2023-06-09 | |
| Enamine | EN300-1143978-2.5g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 2.5g |
$2043.0 | 2023-10-26 | |
| Enamine | EN300-1143978-5.0g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 5g |
$3023.0 | 2023-06-09 | |
| Enamine | EN300-1143978-10.0g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 10g |
$4483.0 | 2023-06-09 | |
| Enamine | EN300-1143978-1g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 1g |
$1043.0 | 2023-10-26 | |
| Enamine | EN300-1143978-5g |
[(3-ethoxyoxolan-3-yl)methyl](methyl)amine |
1781081-28-4 | 95% | 5g |
$3023.0 | 2023-10-26 |
(3-ethoxyoxolan-3-yl)methyl(methyl)amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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